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phenoxypropanoyl)morpholine
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Get Quote

Comprehensive MS Profiling of 4-(2-
phenoxypropanoyl)morpholine
Executive Summary

This guide provides an in-depth technical analysis of the mass spectrometry (MS)
fragmentation patterns of 4-(2-phenoxypropanoyl)morpholine (C13H17NO3, MW 235.28).
Designed for analytical chemists and drug development professionals, this document moves
beyond basic spectral listing to explain the mechanistic causality of ion formation.

We compare the two primary analytical "alternatives" for this compound: Electron lonization
(EI) for structural fingerprinting versus Electrospray lonization (ESI-MS/MS) for high-sensitivity
guantitation.

Molecule Characterization

e IUPAC Name: 4-(2-phenoxypropanoyl)morpholine

¢ Molecular Formula: C13H17NO3
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e Exact Mass: 235.1208 Da
e Structural Features:
o Morpholine Amide Core: A stable tertiary amide prone to

-cleavage.

o Phenoxy Ether Linkage: A labile ether bond susceptible to inductive cleavage.
o Chiral Center: The propanoyl

-carbon (C2) introduces chirality, though fragmentation is generally achiral unless using
ion-mobility separation.

Fragmentation Mechanics: The "Why" Behind the
Spectrum

The fragmentation of 4-(2-phenoxypropanoyl)morpholine is governed by the competition
between charge retention on the morpholine nitrogen (high proton affinity) and the stability of
the phenoxy-stabilized carbocations.

Electron lonization (El) Pathway (Hard lonization)

In EI (70 eV), the molecular ion

(m/z 235) is formed but is energetically unstable. The fragmentation is dominated by
-cleavage relative to the carbonyl group.

e Primary Pathway (

-Cleavage): The bond between the carbonyl carbon and the

-carbon (C2 of the propyl chain) breaks. The charge is preferentially retained by the nitrogen-
containing fragment due to the resonance stabilization of the acylium-like ion.

o Product: 4-morpholinecarbonyl cation (m/z 114).

o Significance: This is the diagnostic Base Peak for morpholine amides of
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-substituted acids.

o Secondary Pathway (C-N Cleavage): Cleavage of the amide bond itself.
o Product: Phenoxyethyl cation (m/z 121) or Morpholine radical cation (m/z 86).

o Tertiary Pathway (Ether Cleavage): The phenoxy group cleaves, generating characteristic
aromatic ions.

o Product: Phenyl cation (m/z 77) and Phenol radical cation (m/z 94).

Electrospray lonization (ESI-CID) Pathway (Soft
lonization)

In ESI positive mode, the molecule forms a stable protonated precursor
(m/z 236). Collision-Induced Dissociation (CID) follows low-energy pathways.
o Amide Hydrolysis-like Cleavage: The protonated amide bond is the most fragile point.
o Pathway A: Charge remains on the morpholine ring.
m/z 88 (Morpholine + H).
o Pathway B: Charge remains on the acyl moiety.

m/z 149 (2-phenoxypropanoyl cation).

o Observation: The m/z 149 ion is often more abundant in Q-TOF spectra due to the stability
of the secondary carbocation adjacent to the ether oxygen.

Visualization: Fragmentation Logic Flow

The following diagram illustrates the competitive fragmentation pathways under El conditions,
highlighting the formation of the diagnostic m/z 114 ion.
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Caption: Mechanistic flow of 4-(2-phenoxypropanoyl)morpholine fragmentation under 70 eV
Electron Impact.

Comparative Analysis: El vs. ESI Performance

This section compares the two analytical approaches to help you select the right workflow for
your specific research goal (e.g., metabolite identification vs. trace quantification).

Table 1: Performance Matrix
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Feature

Alternative A: EI-GC-MS

Alternative B: ESI-LC-
MS/MS

Primary Application

Structural Elucidation /

Unknown ID

Trace Quantification (PK/PD
studies)

Precursor lon

m/z 235 (

), often weak

m/z 236 (

), very strong

Diagnostic Fragment

m/z 114 (Morpholine-CO)

m/z 149 (Phenoxypropanoyl)

High: Fingerprint pattern allows

Medium: Requires MS/MS

Specificity ] ] optimization to distinguish from
library matching (NIST). )
isomers.
Sensitivity Moderate (ng range) High (pg range)
Requires volatile analyte ]
Chromatography Universal for polar/non-polar

(Good for this molecule)

Critical Insight: The "Morpholine Amide" Signature

In EI-MS, the presence of the m/z 114 peak is a robust diagnostic marker for any morpholine

amide derivative. If you are synthesizing this compound and see m/z 114 but NOT m/z 235,

your ionization energy may be too high, or the molecular ion is too unstable. In contrast, ESI-

MS rarely shows m/z 114; it jumps directly to the protonated amine (m/z 88) or the acylium ion

(m/z 149).

Experimental Protocols
Protocol A: Structural Confirmation via GC-MS (El)

Use this protocol to verify the identity of synthesized standards or impurities.

o Sample Prep: Dissolve 1 mg of sample in 1 mL Dichloromethane (DCM) or Ethyl Acetate.

e Inlet: Splitless mode, 250°C.

e Column: DB-5ms or equivalent (30m x 0.25mm, 0.25um film).
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e Oven Program:
o Hold 60°C for 1 min.
o Ramp 20°C/min to 280°C.
o Hold 5 min.

e MS Source: 230°C, 70 eV.

e Scan Range: m/z 40-350.

o Expected Result: Look for a small parent peak at m/z 235 and a dominant base peak at m/z
114.

Protocol B: Quantitation via LC-MS/MS (ESI)

Use this protocol for pharmacokinetic (PK) or metabolic stability assays.

Mobile Phase:

o A: Water + 0.1% Formic Acid.

o B: Acetonitrile + 0.1% Formic Acid.

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus), 2.1 x 50 mm, 1.8 pm.

Gradient: 5% B to 95% B over 5 minutes.

lon Source: ESI Positive Mode.

o Capillary Voltage: 3500 V.

o Gas Temp: 300°C.

MRM Transitions (Multiple Reaction Monitoring):

o Quantifier: 236.1
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149.1 (Collision Energy: ~15-20 eV).

o Qualifier: 236.1

88.1 (Collision Energy: ~25-30 eV).

» Validation: Ensure the ratio of 149/88 transitions remains constant (x20%) across the
calibration range.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [mass spectrometry fragmentation pattern of 4-(2-
phenoxypropanoyl)morpholine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b6019063/docs#mass-spectrometry-fragmentation-
pattern-of-4-2-phenoxypropanoyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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